Cas no 2283231-36-5 (3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid
• CAS No: 2283231-36-5
• MF: C₁₄H₁₅F₂NO₄
• MW: 299.2700111866
• CID: 5943734
• PubChem ID: 165889814
• Update Time: 2025-05-21

3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid
• 2283231-36-5
• EN300-7163783
• 3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid

• Inchi： 1S/C14H15F2NO4/c15-14(16,12(18)19)11(10-6-7-10)17-13(20)21-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,17,20)(H,18,19)
• InChI Key： JNIFPYQSRNCBNN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(C1CC1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 299.09691428g/mol
• Monoisotopic Mass: 299.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid

3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid (CAS No. 2283231-36-5): A Comprehensive Overview

3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid (CAS No. 2283231-36-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, difluoro substitution, and a benzyloxycarbonyl protecting group. These characteristics contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The chemical structure of 3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid is defined by its molecular formula C₁₄H₁₅F₂N₂O₄. The presence of the cyclopropyl group imparts rigidity to the molecule, which can influence its conformational properties and interactions with biological targets. The difluoro substitution on the propanoic acid moiety enhances the compound's metabolic stability and can modulate its pharmacokinetic properties. The benzyloxycarbonyl (Cbz) protecting group is commonly used in peptide synthesis to protect the amino group during multi-step reactions.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The incorporation of fluorine atoms into drug molecules can also enhance their binding affinity to target proteins. The difluoro substitution in 3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid makes it a promising candidate for further exploration in this context.

The cyclopropyl group in this compound is another key feature that has been studied for its potential to enhance drug efficacy. Cyclopropyl-containing compounds have been shown to exhibit unique biological activities, including antiviral and anticancer properties. The rigidity imparted by the cyclopropyl ring can influence the conformational flexibility of the molecule, which is crucial for optimizing its binding to specific biological targets.

The benzyloxycarbonyl (Cbz) protecting group is a widely used reagent in organic synthesis, particularly in peptide chemistry. It provides a stable and easily removable protection for the amino group, allowing for controlled deprotection under mild conditions. This makes 3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid a valuable intermediate in the synthesis of complex peptides and other bioactive molecules.

In terms of synthetic methods, several approaches have been reported for the preparation of 3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid. One common method involves the reaction of a cyclopropyl-containing precursor with a fluoroacetyl derivative followed by protection with benzyl chloroformate. This multi-step process allows for precise control over the formation of the desired product and can be optimized for large-scale synthesis.

The potential applications of 3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid are diverse and span multiple areas of research. In medicinal chemistry, it has been investigated as a lead compound for the development of novel drugs targeting various diseases. For example, studies have shown that similar compounds with cyclopropyl and difluoro substitutions exhibit potent antiviral activity against influenza viruses. Additionally, there is ongoing research into the use of such compounds as inhibitors of specific enzymes involved in cancer progression.

Beyond its direct therapeutic applications, 3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid serves as an important building block in organic synthesis. Its unique combination of functional groups makes it suitable for use in combinatorial chemistry approaches aimed at generating libraries of structurally diverse compounds for high-throughput screening.

In conclusion, 3-{[(Benzyloxy)carbonyl]amino}-3-cyclopropyl-2,2-difluoropropanoic acid (CAS No. 2283231-36-5) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its structural features make it an attractive candidate for further research and development as a therapeutic agent or synthetic intermediate. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.